Cas no 2680884-24-4 (Benzyl 8-hydroxy-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate)

• Product Name: Benzyl 8-hydroxy-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate
• CAS No: 2680884-24-4
• MF: C₁₇H₁₇NO₄
• MW: 299.321184873581
• CID: 5636419
• PubChem ID: 165924201
• Update Time: 2025-05-20

Benzyl 8-hydroxy-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2680884-24-4
• EN300-28290025
• benzyl 8-hydroxy-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate
• Benzyl 8-hydroxy-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate

• Inchi： 1S/C17H17NO4/c19-15-7-6-14-11-18(8-9-21-16(14)10-15)17(20)22-12-13-4-2-1-3-5-13/h1-7,10,19H,8-9,11-12H2
• InChI Key： DIRYDPCDOCXMSC-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=CC=2CN(C(=O)OCC2C=CC=CC=2)CC1)O

Computed Properties

• Exact Mass: 299.11575802g/mol
• Monoisotopic Mass: 299.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 59Ų

Additional information on Benzyl 8-hydroxy-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate

Benzyl 8-hydroxy-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate (CAS No. 2680884-24-4): A Comprehensive Overview

Benzyl 8-hydroxy-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate, identified by its CAS number 2680884-24-4, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the benzoxazepine class, a heterocyclic structure known for its potential biological activities. The benzyl moiety and the hydroxyl group at the 8-position contribute to its unique chemical properties and biological interactions.

The< strong>tetrahydro-1,4-benzoxazepine core structure is a derivative of benzoxazepine, which has been extensively studied for its pharmacological effects. Benzoxazepines are known to exhibit a range of biological activities, including anti-inflammatory, analgesic, and neuroprotective properties. The introduction of the< strong>8-hydroxy group and the< strong>4-carboxylate functionality further modulates its pharmacokinetic and pharmacodynamic profiles, making it a valuable scaffold for drug discovery.

In recent years, there has been growing interest in developing novel therapeutic agents based on benzoxazepine derivatives. The< strong>Benzyl 8-hydroxy-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate compound has been investigated for its potential role in various therapeutic areas. Studies have suggested that this compound may have significant effects on central nervous system (CNS) disorders. Its ability to interact with multiple neurotransmitter systems makes it a promising candidate for the development of new treatments for neurological conditions such as epilepsy and depression.

One of the most compelling aspects of< strong>Benzyl 8-hydroxy-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate is its interaction with serotonin receptors. Serotonin is a key neurotransmitter involved in mood regulation, sleep patterns, and pain perception. The< strong>8-hydroxy group in this compound is particularly important as it can modulate serotonin receptor activity. This interaction has been explored in preclinical studies where< strong>Benzyl 8-hydroxy-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate showed potential in alleviating symptoms associated with serotonin deficiency.

The< strong>carboxylate group at the 4-position of the molecule contributes to its solubility and bioavailability. This feature is crucial for drug development as it ensures that the compound can be effectively absorbed and utilized by the body. Additionally, the benzyl group enhances the stability of the molecule during storage and administration.

Evidence from recent research indicates that< strong>Benzyl 8-hydroxy-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate may also have anti-inflammatory properties. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines. This effect is particularly relevant in conditions such as rheumatoid arthritis and inflammatory bowel disease where inflammation plays a significant role.

The pharmacological profile of< strong>Benzyl 8-hydroxy-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate makes it an attractive candidate for further clinical investigation. Researchers are currently exploring its potential as a therapeutic agent for various CNS disorders. The compound's ability to modulate serotonin receptor activity suggests that it could be effective in treating conditions such as major depressive disorder and generalized anxiety disorder.

In addition to its CNS-related applications,< strong>Benzyl 8-hydroxy-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate has shown promise in preclinical models of pain management. Studies have indicated that this compound can reduce pain hypersensitivity by interacting with opioid receptors. This mechanism of action makes it a potential alternative or adjunct therapy for chronic pain conditions where traditional analgesics may be less effective or cause adverse side effects.

The synthesis of< strong>Benzyl 8-hydroxy-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the formation of the benzoxazepine core through cyclization reactions involving appropriate precursors. Subsequent functionalization steps introduce the hydroxyl group at the 8-position and the carboxylate group at the 4-position.

The introduction of the< strong>benzyl group is achieved through esterification reactions where a carboxylic acid derivative is reacted with benzyl alcohol under acidic conditions. This step is critical as it not only introduces the benzyl moiety but also enhances the stability of the molecule during subsequent processing steps.

The final product,< strong>Benzyl 8-hydroxy-2,3,4，5-tetrahydro-l，４-benzo x az ep ine -４ -car box y l ate , is characterized by its high purity and stability under standard storage conditions。 These properties make it suitable for further downstream applications such as formulation development and clinical trials。

In conclusion，< strong>B enz y l -８－ h y d ro x y －２，３，４，５－t e trah y dr o －１，���－b en z o x az ep ine －４－ c ar box y l ate (CAS No。26808842 -24 -４) represents a promising compound with significant potential in pharmaceutical applications。 Its unique chemical structure，biological activities，and favorable pharmacokinetic properties make it an attractive candidate for further research and development。 As our understanding of neural pathways and neurotransmitter systems continues to evolve，compounds like this one will play an increasingly important role in treating neurological and psychiatric disorders。